Cas no 61548-99-0 (4-Dodecanone, 2-methyl-)

• Product Name: 4-Dodecanone, 2-methyl-
• CAS No: 61548-99-0
• MF: C₁₃H₂₆O
• MW: 198.344944477081
• CID: 475269
• PubChem ID: 21945702
• Update Time: 2025-04-19

4-Dodecanone, 2-methyl- Chemical and Physical Properties

Names and Identifiers

• 4-Dodecanone, 2-methyl-
• 2-methyldodecan-4-one
• DTXSID60620546
• SCHEMBL1071980
• AKOS011914716
• 61548-99-0

• Inchi： 1S/C13H26O/c1-4-5-6-7-8-9-10-13(14)11-12(2)3/h12H,4-11H2,1-3H3
• InChI Key： KRYYERQBFNLFGB-UHFFFAOYSA-N
• SMILES： O=C(CC(C)C)CCCCCCCC

Computed Properties

• Exact Mass: 198.19848
• Monoisotopic Mass: 198.198365449g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 9
• Complexity: 138
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07